2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide
Overview
Description
2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide, also known as BZS, is a chemical compound that has been studied extensively for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it a promising candidate for further investigation.
Mechanism of Action
The mechanism of action of 2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and receptors in the body. This inhibition results in a reduction in pain and inflammation.
Biochemical and Physiological Effects:
2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide has been found to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as TNF-alpha and IL-6. 2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide has also been found to inhibit the activity of COX-2, an enzyme involved in the production of prostaglandins, which are involved in pain and inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide in lab experiments is its relatively low toxicity. 2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide has been found to have a low level of toxicity in animal studies, making it a safer alternative to other compounds. However, one limitation of using 2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide is its limited solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for the study of 2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide. One potential direction is the development of new pain medications based on the compound. Another direction is the investigation of 2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide as a potential treatment for other conditions, such as neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide and its potential interactions with other compounds.
Synthesis Methods
2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide can be synthesized through a multi-step process starting with the reaction of 2-chloroacetophenone with sodium hydride to form the corresponding carbanion. This intermediate is then reacted with benzylsulfonyl chloride to form the final product, 2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide.
Scientific Research Applications
2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide has been studied for its potential use in various scientific research applications. One such application is in the study of pain and inflammation. 2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide has been found to have analgesic and anti-inflammatory properties, making it a potential candidate for the development of new pain medications.
properties
Product Name |
2-(benzylsulfonyl)-N-(2-chlorophenyl)acetamide |
|---|---|
Molecular Formula |
C15H14ClNO3S |
Molecular Weight |
323.8 g/mol |
IUPAC Name |
2-benzylsulfonyl-N-(2-chlorophenyl)acetamide |
InChI |
InChI=1S/C15H14ClNO3S/c16-13-8-4-5-9-14(13)17-15(18)11-21(19,20)10-12-6-2-1-3-7-12/h1-9H,10-11H2,(H,17,18) |
InChI Key |
SHJARXWEUGHKHI-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CS(=O)(=O)CC(=O)NC2=CC=CC=C2Cl |
Canonical SMILES |
C1=CC=C(C=C1)CS(=O)(=O)CC(=O)NC2=CC=CC=C2Cl |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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